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Compound of Interest

Compound Name: 2,3-Lutidine

CAS No.: 583-61-9

Cat. No.: B1584814

Get Quote

2,3-Dimethylpyridine, commonly known in the field as 2,3-lutidine, is a heterocyclic aromatic

organic compound with the chemical formula (CH₃)₂C₅H₃N.[1] As a substituted pyridine, it

belongs to a class of compounds that are not only foundational in organic synthesis but are

also integral scaffolds in numerous pharmaceuticals, agrochemicals, and materials.[2][3] The

pyridine ring is a common motif in FDA-approved drugs, making the study of its derivatives

critically important for drug development professionals.[3]

This guide provides an in-depth exploration of the core physical and chemical properties of 2,3-

dimethylpyridine. Moving beyond a simple datasheet, we will delve into the causal relationships

between its molecular structure and its macroscopic properties. For the research scientist,

understanding these fundamentals is paramount for predicting reactivity, designing synthetic

routes, establishing purification protocols, and developing new molecular entities. We will

examine key physicochemical parameters, provide validated experimental protocols for their

determination, and interpret the compound's spectral signature.
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The foundation of 2,3-dimethylpyridine's properties lies in its architecture: a benzene ring

where one methine group is replaced by a nitrogen atom, and with two methyl groups

substituted at the C2 and C3 positions.

Aromaticity and Electron Density: The pyridine ring is aromatic, conferring significant

thermodynamic stability. However, the electronegative nitrogen atom polarizes the ring,

reducing electron density, particularly at the ortho (C2, C6) and para (C4) positions relative to

the nitrogen.[4] This makes the ring less susceptible to electrophilic substitution compared to

benzene.[4]

The Nitrogen Lone Pair: The nitrogen's lone pair of electrons resides in an sp² orbital,

projecting outwards from the ring and is not part of the aromatic π-system.[4] This

localization of the lone pair is the source of pyridine's basicity and its ability to act as a Lewis

base or ligand in coordination chemistry.[4]

Steric Hindrance: The presence of two adjacent (ortho) methyl groups at the C2 and C3

positions introduces significant steric bulk around the nitrogen atom and one side of the ring.

This steric hindrance can influence its nucleophilicity and how it interacts with other

molecules, a critical consideration in reaction kinetics and drug-receptor binding. For

instance, in the related compound 2,6-lutidine, the two methyl groups flanking the nitrogen

render it a useful non-nucleophilic base in organic synthesis.[1]

Core Physicochemical Properties
The following table summarizes the key physical properties of 2,3-dimethylpyridine, compiled

from various authoritative sources. These parameters are fundamental for laboratory handling,

reaction setup, and purification processes.
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Property Value Source(s)

CAS Number 583-61-9 [5][6]

Molecular Formula C₇H₉N [6][7]

Molecular Weight 107.15 g/mol [7][8]

Appearance Colorless to light yellow liquid [2][9]

Odor
Pungent, characteristic

aromatic odor
[2]

Density 0.945 g/mL at 25 °C [5]

Boiling Point 162-163 °C (at 760 mmHg) [5]

Melting Point

-15 °C (Note: Reported values

vary significantly, from -15 °C

to -64.3 °C)

[2][5][9]

Flash Point 50 °C (122 °F) [9]

Solubility

Slightly soluble in water;

soluble in organic solvents like

ethanol and ether.

[2]

Refractive Index (n²⁰/D) 1.508 [5]

Vapor Pressure
3.065 mmHg at 25 °C

(estimated)
[9]

Experimental Determination of Key Properties
Accurate determination of physical properties is the cornerstone of chemical characterization.

Here, we provide self-validating, step-by-step protocols for measuring two critical parameters:

boiling point and refractive index.

Protocol: Micro Boiling Point Determination
This method is ideal for determining the boiling point with a small sample volume, a common

scenario in research and development. The principle relies on the definition of boiling point: the
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temperature at which the vapor pressure of the liquid equals the surrounding atmospheric

pressure.[7][10]

Methodology Rationale: We use an inverted capillary tube to trap vapor. As the sample is

heated, the trapped air and vapor expand, escaping as bubbles. When the external pressure

equals the vapor pressure, a steady stream of bubbles emerges. Upon cooling, the exact point

where the liquid is drawn back into the capillary marks the temperature where the internal

vapor pressure is equal to the external atmospheric pressure—the boiling point.[10]

Step-by-Step Protocol:

Apparatus Assembly: Secure a small test tube (e.g., 10x75 mm) containing 0.5 mL of 2,3-

dimethylpyridine to a thermometer using a rubber band or wire. The bottom of the test tube

should align with the thermometer's bulb.

Capillary Insertion: Place a small capillary tube (sealed at one end) into the test tube with the

open end submerged in the liquid.

Heating Bath: Immerse the assembly into a heating bath (e.g., a Thiele tube or a beaker

filled with mineral oil) to ensure uniform heat distribution.[11] The heating bath should be

heated slowly and steadily, for instance, on a hot plate with stirring.

Observation (Heating): As the temperature rises, air will be expelled from the capillary tube.

As the liquid approaches its boiling point, a rapid and continuous stream of bubbles will

emerge from the open end of the capillary tube.[11]

Observation (Cooling): Once a steady stream of bubbles is observed, turn off the heat

source and allow the apparatus to cool slowly while monitoring the capillary.

Boiling Point Reading: The stream of bubbles will slow and eventually stop. The precise

temperature at which the liquid begins to enter the capillary tube is the boiling point.[11]

Record this temperature.

Validation: For authoritative results, repeat the determination 2-3 times. The readings should

be within a narrow range (e.g., ±0.5 °C).

Below is a visualization of the experimental workflow for determining the boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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